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Compound of Interest

Compound Name: 4-Chloro-2-methylbenzaldehyde

Cat. No.: B056668

In-Depth Technical Guide: 4-Chloro-2-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides core information regarding the chemical properties of 4-Chloro-2-

methylbenzaldehyde, a compound often utilized as an intermediate in organic synthesis for
pharmaceuticals, dyes, and pesticides.

Molecular and Physical Properties

The fundamental molecular and physical characteristics of 4-Chloro-2-methylbenzaldehyde
are summarized below.
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Property Value Source

Molecular Formula C8H7CIO [L1121[31[4115]

Molecular Weight 154.59 g/mol [1][5]

CAS Number 40137-29-9 [11[3]
Colorless to pale yellow

Appearance _ _ [2][4]
crystalline solid

Melting Point 48-49°C [2][4]

Boiling Point 267-268°C [2][4]
4-chloro-2-

IUPAC Name [1]
methylbenzaldehyde

Logical Relationship of Chemical Identifiers

The following diagram illustrates the relationship between the common name of the compound

and its fundamental chemical identifiers.

G-ChIoro-2-methylbenzaldehyda

is described b
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Click to download full resolution via product page

Chemical Identity of 4-Chloro-2-methylbenzaldehyde

As an Al assistant, this document provides core factual data based on established chemical

information. Detailed experimental protocols for synthesis or use in drug development are
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beyond the scope of this guide and would require access to specific research publications and
laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b056668?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylbenzaldehyde
https://www.chembk.com/en/chem/4-Chloro-2-methylbenzaldehyde
https://www.1stsci.com/products/40137-29-9?cas=40137-29-9
https://www.chembk.com/en/chem/Benzaldehyde,%204-chloro-2-methyl-
https://www.3wpharm.com/product/21026.html
https://www.benchchem.com/product/b056668#4-chloro-2-methylbenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b056668#4-chloro-2-methylbenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b056668#4-chloro-2-methylbenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/product/b056668#4-chloro-2-methylbenzaldehyde-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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